Cas no 2375262-07-8 (1-(2-Tert-butylphenyl)-N-methylmethanamine;hydrochloride)

• Product Name: 1-(2-Tert-butylphenyl)-N-methylmethanamine;hydrochloride
• CAS No: 2375262-07-8
• MF: C₁₂H₂₀ClN
• MW: 213.74690246582
• CID: 6304559
• PubChem ID: 145874437
• Update Time: 2025-05-23

1-(2-Tert-butylphenyl)-N-methylmethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2-tert-butylphenyl)methyl](methyl)amine hydrochloride
• 1-(2-Tert-butylphenyl)-N-methylmethanamine;hydrochloride
• Z3847414831
• 2375262-07-8
• EN300-7441084

• Inchi： 1S/C12H19N.ClH/c1-12(2,3)11-8-6-5-7-10(11)9-13-4;/h5-8,13H,9H2,1-4H3;1H
• InChI Key： UQODRNRDUHFILC-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 213.1284273g/mol
• Monoisotopic Mass: 213.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2-Tert-butylphenyl)-N-methylmethanamine;hydrochloride

1-(2-Tert-butylphenyl)-N-methylmethanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2375262-07-8, commonly referred to as 1-(2-Tert-butylphenyl)-N-methylmethanamine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The tert-butylphenyl group and the N-methylmethanamine moiety contribute to its distinctive chemical profile, making it a subject of interest for researchers worldwide.

Recent studies have highlighted the pharmacological properties of this compound, particularly its ability to modulate certain biological pathways. The tert-butylphenyl substituent is known to enhance lipophilicity, which can improve bioavailability when administered as a drug. Additionally, the N-methyl group in the methanamine moiety plays a crucial role in stabilizing the molecule's structure and influencing its interaction with biological targets.

One of the most promising applications of 1-(2-Tert-butylphenyl)-N-methylmethanamine hydrochloride lies in its potential as a lead compound for developing novel therapeutics. Researchers have explored its activity against various enzymes and receptors, with preliminary results suggesting its efficacy in inhibiting key targets associated with neurodegenerative diseases. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability, making it suitable for formulation into pharmaceutical products.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the tert-butylphenyl group requires precise control over reaction conditions to ensure high yields and purity. Similarly, the introduction of the N-methyl group necessitates careful optimization to achieve the desired stereochemistry and functional group compatibility.

From an environmental standpoint, the compound's degradation pathways have been studied to assess its potential impact on ecosystems. Research indicates that under specific conditions, such as exposure to sunlight or microbial activity, the compound undergoes rapid degradation into less complex molecules, reducing its environmental footprint.

In conclusion, 1-(2-Tert-butylphenyl)-N-methylmethanamine hydrochloride represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique chemical structure, coupled with promising pharmacological properties, positions it as a key player in future drug discovery efforts. Continued research into its mechanisms of action and optimization of its delivery systems will undoubtedly pave the way for innovative treatments addressing unmet medical needs.